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Compound of Interest

Compound Name: 4-Hydroxybut-2-enoic acid

Cat. No.: B1220338

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
4-Hydroxybut-2-enoic acid (CAS RN: 24587-49-3). A comprehensive Safety Data Sheet
(SDS) with complete quantitative toxicological data is not publicly available. Therefore, this
guide also draws upon general safety principles for handling structurally similar carboxylic
acids. All laboratory work should be conducted with a thorough risk assessment and in
accordance with institutional and regulatory safety standards.

Chemical Identification

Property Value

Chemical Name 4-Hydroxybut-2-enoic acid

(E)-4-Hydroxycrotonic acid, trans-4-

Synonyms Hydroxycrotonic acid
CAS Number 24587-49-3
Molecular Formula C4HeOs

Molecular Weight 102.09 g/mol
Structure 0O=C(0)/C=C/CO

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1220338?utm_src=pdf-interest
https://www.benchchem.com/product/b1220338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Identification

Based on available information, 4-Hydroxybut-2-enoic acid is classified as a hazardous
substance.

GHS Hazard Classification:

Hazard Class Category
Skin Irritation 2
Eye Irritation 2A

Specific target organ toxicity — single exposure

(Respiratory tract irritation)

GHS Label Elements:

» Pictogram:

» Signal Word:Warning

Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

e Prevention:

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P264: Wash skin thoroughly after handling.

o P271: Use only outdoors or in a well-ventilated area.
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o P280: Wear protective gloves/ eye protection/ face protection.

e Response:

[e]

P302 + P352: IF ON SKIN: Wash with plenty of water.

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

o P312: Call a POISON CENTER or doctor/ physician if you feel unwell.

o P332 + P313: If skin irritation occurs: Get medical advice/ attention.

o P337 + P313: If eye irritation persists: Get medical advice/ attention.

o P362 + P364: Take off contaminated clothing and wash it before reuse.

e Storage:

o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

o P405: Store locked up.

» Disposal:

o P501: Dispose of contents/ container to an approved waste disposal plant.

Quantitative Toxicological Data:

Parameter

Value

Reference

LD50 (Oral)

Data not available

LD50 (Dermal)

Data not available

LC50 (Inhalation)

Data not available
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Handling and Storage
Personal Protective Equipment (PPE)

A comprehensive PPE plan is crucial for the safe handling of 4-Hydroxybut-2-enoic acid. The
selection of appropriate PPE is contingent on the specific procedures being performed and the

potential for exposure.

Task Eye & Face Hand Body Respiratory
as
Protection Protection Protection Protection
Not generally
required if
Low-Volume . )
] Safety glasses Nitrile or butyl Standard lab handled in a
Handling / o ) ]
o with side shields rubber gloves coat well-ventilated
Weighing ]
area or chemical
fume hood.
Recommended if
) . ) not performed in
Solution Heavy-duty nitrile  Chemical-

Preparation /

Chemical splash

goggles

or butyl rubber

resistant apron

a chemical fume

hood or if vapors

Transfer gloves over a lab coat ]
are likely to be
generated.
Required if not
Chemical- performed in a
) Face shield worn ~ Heavy-duty nitrile  resistant apron chemical fume
Heating or _
_ over chemical or butyl rubber over a flame- hood. Use a
Reactions _ .
splash goggles gloves retardant lab respirator with an
coat appropriate acid
gas cartridge.
) o ) Required. Use a
Face shield worn ~ Heavy-duty nitrile  Chemical- ) ]
) i ) ) respirator with an
Spill Cleanup over chemical or butyl rubber resistant suit or ) ]
appropriate acid
splash goggles gloves coveralls ]
gas cartridge.
Storage
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First Aid Measures

Store in a tightly closed container in a cool, dry, and well-ventilated area.
Keep away from incompatible materials such as strong oxidizing agents and bases.
Store on lower shelves, at least below eye level.

Do not store on metal shelves, as corrosive vapors may cause damage.

Exposure Route

First Aid Measures

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.
Wash off with soap and plenty of water for at
least 15 minutes. If irritation persists, seek

medical attention.

Eye Contact

Rinse cautiously with water for at least 15
minutes, holding the eyelids open. Remove
contact lenses, if present and easy to do.
Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Fire and Explosion Hazard Data

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

o Specific Hazards: Hazardous decomposition products may include carbon monoxide and

carbon dioxide.
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» Firefighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.

Accidental Release Measures

o Evacuate all non-essential personnel from the spill area.

o Ventilate the area of the spill.

o Wear appropriate Personal Protective Equipment (PPE) as outlined in Section 3.1.

» Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth). Do not
use combustible materials, such as sawdust.

» Neutralize the spill with a suitable agent for acids, such as sodium bicarbonate or a
commercial acid neutralizer.

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

o Clean the spill area thoroughly with soap and water.
Experimental Protocol: Synthesis of (E)-4-
hydroxybut-2-enoic acid[1]

This protocol describes the synthesis of (E)-4-hydroxybut-2-enoic acid from ethyl (E)-4-
bromobut-2-enoate.

Materials:

Ethyl (E)-4-bromobut-2-enoate (2 g, 10 mmol)

Potassium hydroxide (KOH) (1.2 g, 21 mmol)

Water (10 mL)

1 M Hydrochloric acid (HCI)
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o Ethyl acetate (EtOAC)

e Brine

e Anhydrous Magnesium Sulfate (MgSQOa)
» Round bottom flask

e Stirring apparatus

e Heating mantle or oil bath

o Separatory funnel

» Rotary evaporator

Procedure:

e To a round bottom flask, add ethyl (E)-4-bromobut-2-enoate (2 g, 10 mmol), potassium
hydroxide (1.2 g, 21 mmol), and water (10 mL).

« Stir the reaction mixture at 100 °C for 2 hours.

» After 2 hours, cool the reaction mixture to room temperature.

o Acidify the mixture with 1 M HCI until the pH is acidic.

o Extract the product with ethyl acetate (3 x appropriate volume).
o Combine the organic layers and wash with brine.

e Dry the organic layer over anhydrous MgSOQa.

« Filter and concentrate the solution under reduced pressure using a rotary evaporator to yield
the title compound.

Diagrams
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Caption: General laboratory safety workflow for handling hazardous chemicals.
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Start: Handling
4-Hydroxybut-2-enoic acid
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Caption: Decision-making process for selecting appropriate Personal Protective Equipment
(PPE).
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Spill of 4-Hydroxybut-2-enoic Acid Occurs
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Caption: Logical flow for responding to a chemical spill.

¢ To cite this document: BenchChem. [Technical Guide on the Safety and Handling of 4-
Hydroxybut-2-enoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1220338#4-hydroxybut-2-enoic-acid-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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